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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Cognitive Task Application
(COTAPP), a computerized assessment tool designed to measure attention, information
processing, and executive functions. It is particularly relevant for research in Attention-
Deficit/Hyperactivity Disorder (ADHD). This document outlines the test's structure, experimental

protocols, and available data from validation and pilot studies.

Introduction to COTAPP

The Cognitive Task Application (COTAPP) is a computerized test developed to assess the
cognitive functions of children with a mental age of six to twelve years.[1][2][3] The test is
designed to be engaging for children, presenting tasks in a game-like format featuring a
character named 'Cotapp'.[1][4][5] The entire assessment is typically completed in 30 to 40
minutes.[4][6][7]

COTAPP is intended to provide a detailed cognitive profile, identifying a child's strengths and
weaknesses in various cognitive domains.[1][6] This profile can be a valuable tool in the

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1219975#bc-rfq
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.researchgate.net/publication/320603906_Using_task_performance_to_inform_treatment_planning_for_youth_with_ADHD_A_systematic_review
https://onderzoekmetmensen.nl/en/node/41008/pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/psychologie/101-45_COTAPP
https://www.boom.nl/psychologie/cotapp
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_pilots.pdf
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_observform2.pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cognitive-task-application-cotapp-a-technical-guide-for-adhd-research
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.boom.nl/media/12/whitepaper_nanda_rommelse_cotapp_pilots.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

diagnostic process for developmental disorders such as ADHD and autism, and can help in
formulating tailored educational and therapeutic interventions.[4] The test generates 22 basic
and 46 specialized outcome parameters.[1][2][3]

Core Cognitive Domains Assessed

The COTAPP is structured to evaluate a range of cognitive functions that are often implicated
in ADHD and other neurodevelopmental disorders. The primary domains assessed include:

Processing Speed: The speed and efficiency of cognitive processing.

Attention: The ability to selectively concentrate on a task while ignoring distractions.

Executive Control: Higher-order cognitive processes including inhibition and cognitive
flexibility.

(Working) Memory: The capacity to hold and manipulate information over short periods.

Learning Speed: The rate at which new information is acquired.

Behavior During the Task: Observational metrics of a child's approach to the tasks.[4]

Data from Validation and Reliability Studies

The development of COTAPP was supported by extensive validation and reliability studies. The
normative sample for the test was established with a cohort of 1,032 Dutch children.[1][2][3][8]

Participant Demographics in Key Studies

The following table summarizes the participant groups in the primary validation and reliability
studies for COTAPP.
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Study Type Participant Group Sample Size (N) Key Characteristics
Representative
Normative Study General Population 1,032 sample of Dutch
children.[1][2][3][8]
o ) ] Children diagnosed
Validity Study Children with ADHD 79 )
with ADHD.[1][2][3][8]
Children who
Reliability Study General Population 127 underwent re-testing.
[11[2]13]18]
Matched on age and
Pilot Study Children with ADHD 10 gender with a control
group.[7]
_ Children without a
Pilot Study Control Group 22

diagnosis of ADHD.[7]

Reliability and Validity Findings

While detailed quantitative tables from the primary validation studies are not publicly available

in this format, the published findings indicate strong psychometric properties.

Psychometric Property

Finding

Split-Half Reliability

Reported as strong for the majority of the basic

outcome parameters.[1][2][3]

Test-Retest Reliability

Correlations are described as ranging from

moderate to strong for the basic parameters.[1]

[2](3]

Construct Validity

The outcome measures show associations with

intelligence, academic performance, and ADHD.

[1](21[3]

Experimental Protocols
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The COTAPP is administered individually in a quiet, low-stimulus setting to minimize
distractions.[4] The test is self-paced, meaning the next trial is presented only after the child
has responded to the previous one.[5]

Test Administration Workflow

A trained test leader, such as a psychologist or a psycho-diagnostic assistant, oversees the
administration.[4][5] The leader's role is to provide initial instructions, observe the child's
behavior, and offer coaching if necessary.[4]
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Preparation Phase

Child enters a quiet, low-stimulus room

}

Test leader provides instructions

}

Child is seated at a computer

Testing Phase &0—40 minutes)

Introduction by 'Cotapp' character

}

Practice session for the first block

)

Completion of the seven test blocks

|

Data is saved after each block

Pos‘iTest

Test completion

}

Automated report generation

Observation

Test leader observes and records behavior

}

Motor and verbal restlessness are noted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for ADHD Research]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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